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Compound of Interest

Compound Name: Fluprostenol serinol amide

Cat. No.: B15548289

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract: Fluprostenol serinol amide (Flu-SA) is a synthetic and stable analog of

Prostaglandin F2α (PGF2α) 2-glyceryl ester. While the specific biological activities of Flu-SA

are yet to be fully characterized, its structural similarity to fluprostenol, a potent PGF2α analog,

suggests its potential as a valuable chemical probe for identifying and validating novel

therapeutic targets. This technical guide outlines a comprehensive approach to utilizing

Fluprostenol serinol amide for target identification and validation, drawing upon established

methodologies in chemical biology and proteomics. The guide provides a hypothetical

framework based on the known pharmacology of related compounds and details the

experimental protocols necessary to elucidate the molecular targets of this promising research

compound.

Introduction to Fluprostenol Serinol Amide
Fluprostenol serinol amide (CAS: 1176658-85-7) is a derivative of fluprostenol, a potent

agonist of the Prostaglandin F2α receptor (FP receptor). The serinol amide modification is

designed to increase the stability of the molecule compared to its endogenous ester

counterpart. As a stable analog, Flu-SA is well-suited for use in biochemical assays and for the
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development of affinity-based probes for target discovery. The primary known target of the

parent compound, fluprostenol, is the FP receptor, a G-protein coupled receptor (GPCR) that

plays a crucial role in various physiological processes.

Potential Signaling Pathways
The primary signaling pathway initiated by the activation of the FP receptor involves the Gq

alpha subunit of the heterotrimeric G protein. This leads to the activation of phospholipase C

(PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol

trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium

from the endoplasmic reticulum, while DAG activates protein kinase C (PKC). Downstream of

these events, various cellular responses are initiated. Furthermore, there is evidence of

crosstalk with other signaling pathways, such as the Ras/Raf/MEK/ERK pathway, which can be

stimulated by FP receptor activation.[1][2][3]
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Caption: FP Receptor signaling pathway.
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While specific binding affinity data for Fluprostenol serinol amide is not yet available, the data

for its parent compound, fluprostenol (in its active acid form, travoprost acid), provides a strong

indication of its likely high affinity and selectivity for the FP receptor.

Table 1: Binding Affinities (Ki, nM) of Prostaglandin Analogs at Prostanoid Receptors

Comp
ound

FP DP1 EP1 EP2 EP3 EP4 IP TP

Travop
rost
acid

35 ± 5 52,000 9,540
>100,0
00

3,501 41,000
>90,00
0

121,00
0

Latanop

rost

acid

98
>100,00

0
1,190

>100,00

0
1,180

>100,00

0

>100,00

0

>100,00

0

Bimato

prost

acid

83
>100,00

0
95

>100,00

0
387

>100,00

0

>100,00

0

>100,00

0

Data sourced from Sharif et al., 2003.[4]

Table 2: Agonist Potencies (EC50, nM) of Prostaglandin Analogs at the FP Receptor

Cell Type Travoprost acid Latanoprost acid Bimatoprost acid

Human Ciliary
Muscle

1.4 124 3.8

Human Trabecular

Meshwork
3.6 32 2.8

Mouse Fibroblasts

(cloned hFP)
2.6 45 3.1

Data sourced from Sharif et al., 2003.[4]
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Experimental Protocols for Target Identification
The following protocols describe a hypothetical workflow for the identification and validation of

Fluprostenol serinol amide targets using affinity chromatography coupled with mass

spectrometry.
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Probe Synthesis & Immobilization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. repository.arizona.edu [repository.arizona.edu]

2. What are PTGFR modulators and how do they work? [synapse.patsnap.com]

3. PGF(2alpha) stimulates FP prostanoid receptor mediated crosstalk between Ras/Raf
signaling and Tcf transcriptional activation - PubMed [pubmed.ncbi.nlm.nih.gov]

4. Ocular hypotensive FP prostaglandin (PG) analogs: PG receptor subtype binding affinities
and selectivities, and agonist potencies at FP and other PG receptors in cultured cells -
PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [A Technical Guide to Fluprostenol Serinol Amide for
Target Identification and Validation]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15548289/docs#a-technical-guide-to-fluprostenol-
serinol-amide-for-target-identification-and-validation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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